Sulcotrione

Specification

• CAS No.: 123174-48-1
• Molecular Formula: C14H13ClO5S
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 2-(2-chloro-4-methylsulfonylbenzoyl)cyclohexane-1,3-dione
• Standard InChI: InChI=1S/C14H13ClO5S/c1-21(19,20)8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
• Standard InChI Key: PQTBTIFWAXVEPB-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl
• Melting Point: 139.0 °C

Introduction

Chemical Structure and Properties

Sulcotrione features a unique chemical structure that contributes to its herbicidal properties. The compound is characterized as a cyclohexane-1,3-dione substituted by a 2-chloro-4-(methylsulfonyl)benzoyl group at position 2.

Physical and Chemical Characteristics

The following table presents the key physical and chemical properties of Sulcotrione:

Property	Value
Chemical Formula	C₁₄H₁₃ClO₅S
Molecular Weight	328.77 g/mol
CAS Number	99105-77-8
Physical Form	Solid
Color	White to off-white
Melting Point	139°C
Boiling Point	574.5±50.0°C (Predicted)
Density	1.428±0.06 g/cm³ (Predicted)
pKa	3.22±0.50 (Predicted)
Solubility	Slightly soluble in chloroform and methanol
Storage Conditions	Store lyophilized at -20°C, keep desiccated

This combination of properties contributes to Sulcotrione's stability, bioavailability, and effectiveness as an herbicide. The relatively high melting point and specific solubility characteristics affect its formulation for agricultural applications and its behavior once applied to crops.

Mechanism of Action

Primary Biochemical Target

Sulcotrione functions primarily by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). This enzyme plays a crucial role in the tyrosine catabolism pathway and is essential for the formation of plastoquinone in plants. Inhibition of HPPD by Sulcotrione leads to a cascade of effects within the plant biochemistry.

Physiological Effects

The inhibition of HPPD results in the disruption of carotenoid biosynthesis, which subsequently affects photosynthetic electron transport. When Sulcotrione is applied to susceptible weeds, it causes:

• Disruption of chlorophyll synthesis

• Bleaching of foliage due to carotenoid deficiency

• Rapid discoloration of weeds followed by slow death

The compound can be absorbed through both the foliar system and root system of plants, allowing for effective uptake and translocation throughout the plant tissues. Mode of action studies with Sulcotrione were among the first to identify HPPD as a highly effective herbicide target site, opening the door for the development of similar compounds targeting this enzyme.

Agricultural Applications

Crop Specificity and Selectivity

Sulcotrione demonstrates varying levels of selectivity among different crops. Research findings indicate the following crop responses:

• Maize: Very tolerant, though temporary injury may occur

• Italian rye-grass and fiber flax: Tolerant crops with occasional slight, temporary injury

• Winter wheat: High degree of tolerance to mesotrione but less tolerant to Sulcotrione

• Black salsify: Tolerant based on ED50 values, but field selectivity is variable

• Turnip and witloof chicory: Sensitive

• Sugar beet, red clover, and lettuce: Extremely sensitive

These varying tolerance levels guide the appropriate application of Sulcotrione in different agricultural contexts.

Efficacy Enhancement with Adjuvants

Research has demonstrated that the effectiveness of Sulcotrione can be significantly enhanced through the use of appropriate adjuvants and pH modifiers. The following table illustrates the efficacy of Sulcotrione treatments with various adjuvants and pH buffers:

pH Buffer	Treatment	Adjuvant	Efficacy (Visual Assessment)	Efficacy (Fresh Weight Reduction)
Neutral solution	Sulcotrione (full dose)	-	90	90
Neutral solution	Sulcotrione (reduced dose)	-	74	78
Neutral solution	Sulcotrione (reduced dose)	+ MSO	86	86
Acidic solution (citric acid)	Sulcotrione (reduced dose)	+ MSO	95	93
Acidic solution (citric acid)	Sulcotrione (reduced dose)	+ NIS 1	91	92
Basic solution (potassium phosphate)	Sulcotrione (reduced dose)	+ MSO	88	90

Note: MSO = Methylated Seed Oil, NIS = Non-Ionic Surfactant

This data clearly indicates that the use of reduced doses of Sulcotrione combined with appropriate adjuvants, particularly methylated rapeseed oil in an acidic solution environment, can significantly increase the effectiveness of weed control. This finding has important implications for reducing herbicide application rates while maintaining efficacy.

Environmental Impact and Persistence

Soil Persistence

The half-life of Sulcotrione in soil varies considerably depending on soil composition and environmental conditions:

• In loamy sand: Approximately 15 days

• In fine loam: Up to 72 days

This variation is primarily influenced by soil organic matter content and other environmental factors. The relatively short to moderate persistence in soil influences crop rotation decisions and environmental management strategies.

Impact on Soil Microorganisms

Research has examined the effects of Sulcotrione on soil microbial communities. When applied to soil, Sulcotrione influences the population dynamics of various microorganisms:

• Actinobacteria populations showed increased OTU (Operational Taxonomic Unit) numbers in soil treated with Sulcogan 300 SC (containing Sulcotrione) compared to control soil (28,138 OTU vs. 15,521 OTU)

• Alphaproteobacteria and Gammaproteobacteria also demonstrated increased populations in Sulcotrione-treated soils (10,706 OTU and 9,576 OTU, respectively)

These findings suggest that Sulcotrione application alters the microbial ecology of treated soils, potentially affecting soil health and function over time.

Metabolic Fate in Environment

In soil environments, Sulcotrione undergoes metabolic transformations. The primary degradation pathway involves:

• Ring opening of the cyclohexanedione

• Transformation to corresponding benzoic acid

• Final degradation to CO₂

These metabolic processes contribute to the compound's environmental fate and potential ecological impact.

Toxicological Profile

Human Toxicity Cases

Clinical reports of Sulcotrione poisoning provide insight into its toxicological effects on humans. Two documented cases of voluntary ingestion of Mikado (a formulation containing 300 g/l Sulcotrione in aqueous solution) revealed several clinical manifestations:

• Case 1: Patient exhibited elevated creatinine levels (106-108 μmol/l) and discrete hypereosinophilia (0.411 giga/l), with normalization of parameters within 2 months

• Case 2: Patient showed elevated creatinine (125 μmol/l) and lactate levels (3.80 mmol/l)

These cases suggest potential kidney stress following acute exposure, though complete recovery was observed in the documented instances.

Mechanism of Toxicity

The toxicity of Sulcotrione in mammals, similar to its herbicidal action, appears to be related to HPPD inhibition. This inhibition affects tyrosine catabolism, potentially leading to increased tyrosine levels in plasma and urine. Understanding these mechanisms is essential for appropriate risk assessment and management.

Market Overview and Trends

Current Market Status

The global Sulcotrione market has witnessed significant growth, driven primarily by its applications in agriculture, particularly as a component in pesticides. The market is segmented based on:

• Product type: Concentrations of 0.95 and 0.98

• Applications: Grain, vegetables, and others

Regional Market Framework

The global Sulcotrione market is analyzed across major regions including North America, Europe, Asia-Pacific (APAC), and others. Market size and forecast estimates are tracked from 2021 to 2031, with regional variations in growth patterns and adoption rates. Increasing awareness of Sulcotrione applications and benefits is expected to drive market growth in the coming years.

Growth Drivers and Opportunities

Key factors influencing the Sulcotrione market include:

• Rising application in vegetable crops

• Increasing awareness of its herbicidal benefits

• Focus on research and development activities

• Growing demand for effective weed management solutions

These factors collectively contribute to the expanding market for Sulcotrione globally.

Research Developments

Plant Detoxification Mechanisms

Recent research has elucidated how plants detoxify Sulcotrione, providing important insights into herbicide resistance and crop tolerance mechanisms. A significant finding involves the role of glycosyltransferases in apple (Malus × domestica):

• Eight glycosyltransferases from group A of the apple glycosyltransferase family 1 were found to be potentially involved in detoxification of triketone herbicides

• Sulcotrione induces the most significant up-regulation of the glycosyltransferase gene MdUGT91AJ2

• MdUGT91AJ2 demonstrated the highest specific enzyme activity for Sulcotrione glycosylation modification

These findings clarify detoxification pathways and may contribute to developing improved crop protection strategies and herbicide-resistant crops.

Enhanced Formulation Efficacy

Research on formulation optimization has shown that Sulcotrione's physical properties and herbicidal efficacy are significantly affected by adjuvants and pH modifiers:

pH Buffer	Treatment	Adjuvant	Surface Tension (mN/m)	Contact Angle (°)
Neutral solution	Sulcotrione (full dose)	-	42.0	75.3
Neutral solution	Sulcotrione (reduced dose)	-	51.5	92.1
Neutral solution	Sulcotrione (reduced dose)	+ MSO	29.8	47.7
Neutral solution	Sulcotrione (reduced dose)	+ NIS 1	21.2	24.6
Acidic solution (citric acid)	Sulcotrione (reduced dose)	+ MSO	29.5	47.3
Basic solution (ammonia)	Sulcotrione (reduced dose)	+ MSO	29.7	47.5

Note: MSO = Methylated Seed Oil, NIS = Non-Ionic Surfactant

The data demonstrates that adjuvants significantly reduce surface tension and contact angle, improving spray coverage and herbicide uptake, which correlates with enhanced efficacy.